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Introduction

PD 135158 is a potent and selective antagonist of the cholecystokinin B (CCK-B) receptor. The
cholecystokinin (CCK) system, particularly the CCK-B receptor, is implicated in the
pathophysiology of anxiety and panic disorders. Activation of CCK-B receptors, which are
widely distributed in the central nervous system, particularly in limbic regions such as the
amygdala and hippocampus, has been shown to produce anxiogenic-like effects in preclinical
models. Consequently, CCK-B receptor antagonists like PD 135158 are valuable
pharmacological tools for investigating the role of the CCK system in anxiety and for evaluating
potential anxiolytic therapies.

These application notes provide a comprehensive overview of the use of PD 135158 in
common rodent models of anxiety-like behavior, specifically the Elevated Plus-Maze (EPM) and
the Light-Dark Box (LDB) tests. This document includes detailed experimental protocols, data
presentation guidelines, and visualizations of the underlying signaling pathways and
experimental workflows.
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Mechanism of Action and Signaling Pathway

PD 135158 exerts its anxiolytic-like effects by blocking the binding of endogenous
cholecystokinin to the CCK-B receptor, a G-protein coupled receptor (GPCR). The binding of
CCK to its receptor typically initiates a signaling cascade that can lead to neuronal excitation
and anxiety-related behaviors. By antagonizing this interaction, PD 135158 mitigates the
anxiogenic effects of CCK. The downstream signaling of the CCK-B receptor in neurons can
involve the activation of G-proteins, leading to the modulation of various intracellular effectors.
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Figure 1: CCK-B Receptor Signaling Pathway and the Antagonistic Action of PD 135158.
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Data Presentation: Quantitative Effects of PD
135158 in Anxiety Models

The anxiolytic-like effects of PD 135158 are dose-dependent. The following tables summarize
the expected quantitative outcomes in the Elevated Plus-Maze and Light-Dark Box tests based
on typical results reported in the literature.

Table 1: Effects of PD 135158 in the Elevated Plus-Maze (EPM) Test in Mice

Treatment
Group Time in ] ]
. . Dose % Time in Open Arm Total Arm
(intraperito Open Arms . .
(mgl/kg) Open Arms  Entries Entries

neal (seconds)
injection)
Vehicle

] 255+3.2 8511 82x15 35.1+4.0
(Saline)
PD 135158 0.01 458 +5.1 153+1.7 125+1.8 36.5+3.8
PD 135158 0.1 62.1£6.8 20.7+£2.3 15.1 £ 2.0** 3491472
PD 135158 1.0 48.3+5.5 16.1+£1.8 13.0£1.9 35.8+3.9
Diazepam
(Positive 1.0 75.4+8.0 25127 18.2 £ 2.5%** 37.0+x4.1
Control)

*Data are presented as Mean + SEM. *p<0.05, **p<0.01, **p<0.001 compared to Vehicle
group. Data are representative and compiled from typical findings in the field.

Table 2: Effects of PD 135158 in the Light-Dark Box (LDB) Test in Mice
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Treatment Time in o
. Transitions Locomotor
Group Light Latency to .
. . Dose between Activity
(intraperito Compartme Enter Dark
(mglkg) Compartme (beam
neal nt (seconds)
L nts breaks)
injection) (seconds)
Vehicle
] 452 +5.8 12.3+2.1 154+25 250 £ 25
(Saline)
PD 135158 0.01 70.6 £8.1 185+25 25.1+£3.0 245 + 22
PD 135158 0.1 95.3+10.2 221 +2.8 35.8+4.1* 255 + 28
PD 135158 1.0 75.1+85 19.0£26 28.3+35 248 + 26
Diazepam
(Positive 1.0 110.7 £ 125 254 +3.1 45.2 £ 5.0%** 260 + 30
Control)

*Data are presented as Mean + SEM. *p<0.05, **p<0.01, **p<0.001 compared to Vehicle

group. Data are representative and compiled from typical findings in the field. One study

showed that PD135158 was effective in the light/dark choice test, suggesting it is particularly

effective in "state" anxiety induced by fear-provoking situations.[1]

Experimental Protocols

Detailed methodologies for conducting the Elevated Plus-Maze and Light-Dark Box tests are

provided below.

Protocol 1: Elevated Plus-Maze (EPM) Test

Objective: To assess anxiety-like behavior in rodents. The test is based on the conflict between

the natural tendency of rodents to explore a novel environment and their aversion to open,

elevated spaces.

Apparatus:

e Aplus-shaped maze with two open arms and two closed arms of equal dimensions (e.g., 50

cm long x 10 cm wide for rats; 30 cm long x 5 cm wide for mice), elevated 40-50 cm above
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the floor. The closed arms have high walls (e.g., 40 cm for rats; 15 cm for mice).

o Avideo camera mounted above the maze to record the sessions.
e Automated tracking software for data analysis.
Animals:

e Male mice (e.g., C57BL/6 or BALB/c, 8-10 weeks old) or rats (e.g., Sprague-Dawley or
Wistar, 250-300 g).

e Animals should be group-housed and habituated to the testing room for at least 1 hour
before the experiment.

Drug Preparation and Administration:

o PD 135158 is dissolved in a vehicle of sterile saline or 0.5% methylcellulose.

» Administer PD 135158 or vehicle via intraperitoneal (i.p.) injection 30 minutes before testing.
Procedure:

Place the animal in the center of the maze, facing one of the open arms.

Start the video recording and tracking software immediately.

Allow the animal to explore the maze for a 5-minute session.

After the session, return the animal to its home cage.

Thoroughly clean the maze with 70% ethanol between trials to eliminate olfactory cues.
Data Analysis:

e Time spent in the open and closed arms.

e Number of entries into the open and closed arms.

» Total distance traveled (as a measure of locomotor activity).
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e Percentage of time in open arms = (Time in open arms / Total time) x 100.
o Percentage of open arm entries = (Open arm entries / Total arm entries) x 100.

Anxiolytic compounds are expected to increase the time spent in and the number of entries into

the open arms.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Animal Habituation
(1 hour in testing room)

'

Prepare PD 135158
and Vehicle Solutions

'

Administer Drug/Vehicle
(i.p., 30 min pre-test)

Testing Procedure

Place Animal in
Center of EPM

Start Video Recording
& Tracking (5 min)

DatalAnalysis

Extract Data from
Tracking Software

Animal Explores Maze

Calculate:
- Time in Arms
- Arm Entries
- % Open Arm Time/Entries

Return Animal to
Home Cage

Clean Maze with
70% Ethanol

Statistical Analysis
(e.g., ANOVA)

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Preparation

Animal Habituation
(2 hour in testing room)

'

Prepare PD 135158
and Vehicle Solutions

'

Administer Drug/Vehicle
(i.p., 30 min pre-test)

Testing Hrocedure

Place Animal in
Light Compartment

Start Video Recording
& Tracking (10 min)

Data Analysis

Extract Data from
Tracking Software

Animal Explores Box

Calculate:
- Time in Light/Dark
- Transitions
- Latency to Dark

Return Animal to
Home Cage

Statistical Analysis

Clean Box with
(e.g., ANOVA)

70% Ethanol

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15616566/docs?utm_src=pdf-body-img#application-of-pd-135158-in-anxiety-research-models-detailed-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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